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Compound of Interest

Compound Name: Ganoderenic acid K

Cat. No.: B12397471

Get Quote

Target Molecule: Ganoderenic Acid K (Lanostane-type Triterpenoid) Source

Organism:Ganoderma lucidum (Reishi/Lingzhi) Therapeutic Class: ACE Inhibitor

(Antihypertensive), HMG-CoA Reductase Inhibitor[1]

Part 1: The Biosynthetic Core
The biosynthesis of Ganoderenic Acid K represents a complex interplay between the

conserved Mevalonate (MVA) pathway and a highly specific, divergent post-cyclization

modification network unique to the Ganoderma genus.

The Upstream Scaffold: MVA Pathway
Unlike plants which utilize both MVA and MEP pathways, Ganoderma lucidum relies exclusively

on the Mevalonate (MVA) pathway in the cytosol to generate the triterpenoid backbone.

Mechanism of Action:

Condensation: Three Acetyl-CoA units are condensed to form 3-Hydroxy-3-methylglutaryl-

CoA (HMG-CoA).[1]
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Commitment Step: HMG-CoA Reductase (HMGR) reduces HMG-CoA to Mevalonate.[1] This

is the rate-limiting step and the primary target for metabolic flux engineering.

Polymerization: Mevalonate is phosphorylated and decarboxylated to Isopentenyl

Pyrophosphate (IPP) and Dimethylallyl Pyrophosphate (DMAPP), which polymerize to form

Farnesyl Pyrophosphate (FPP).[1]

Cyclization: Squalene Synthase (SQS) fuses two FPP molecules to form Squalene.[1]

Finally, Lanosterol Synthase (OSC/LS) cyclizes 2,3-oxidosqualene into Lanosterol, the

tetracyclic skeleton for all ganoderic acids.[1]

The Downstream Specificity: Post-Cyclization
Modifications (PCMs)
The transition from Lanosterol to Ganoderenic Acid K involves a "decoration" phase mediated

by two primary enzyme families: Cytochrome P450 Monooxygenases (CYPs) and

Acetyltransferases (ATs).[1]

Structural Logic of Ganoderenic Acid K (C32H46O9):

Skeleton: Lanostane (C30).[1][2]

Oxidation (CYP-mediated):

C-26 Carboxylation: Conversion of the C-26 methyl group to a carboxylic acid (typical of

Ganoderic acids).[1]

C-3, C-7, C-15 Hydroxylation: Introduction of hydroxyl groups at specific ring positions.[1]

C-11 Carbonyl: Formation of a ketone at C-11 (common in bioactive GAs).[1]

Desaturation (Desaturase/CYP-mediated): Introduction of a double bond in the side chain

(characteristic of Ganoderenic vs. Ganoderic acids, typically at

).[1]

Acetylation (AT-mediated): Esterification of a hydroxyl group (likely at C-15 or C-3) with an

acetyl group, increasing lipophilicity.[1]
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Visualization: The Biosynthetic Logic
The following diagram maps the flow from Acetyl-CoA to the specific modifications required for

Ganoderenic Acid K.
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Caption: Logical flow of Ganoderenic Acid K biosynthesis from the Mevalonate pathway

through specific CYP450-mediated oxidations and acetylation.[1]

Part 2: Experimental Protocols
The following protocols are designed for the isolation of Ganoderenic Acid K and the

functional characterization of its biosynthetic enzymes.

Extraction and Isolation Protocol
This workflow prioritizes the preservation of the thermolabile acetoxy group found in

Ganoderenic Acid K.
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Step Parameter Specification Rationale

1. Pre-treatment Material Dried Fruiting Bodies

Moisture content

<10% prevents

enzymatic

degradation.[1]

Size Reduction 40-60 Mesh Powder

Maximizes surface

area for solvent

penetration.[1]

2. Extraction Solvent 95% Ethanol (EtOH)

High polarity extracts

triterpenoids while

precipitating

polysaccharides.[1]

Method
Ultrasonication (40

kHz)

Disruption of chitinous

cell walls enhances

yield.[1]

Conditions 45°C, 3 x 60 mins
Moderate heat avoids

deacetylation of GAK.

3. Enrichment Partitioning CHCl₃ / H₂O

Triterpenoids partition

into the Chloroform

layer; impurities stay

in water.

4. Purification Technique
HSCCC (Counter-

Current)

High-Speed Counter-

Current

Chromatography

avoids irreversible

adsorption common in

silica columns.[1]

System
n-Hexane : EtOAc :

MeOH : Water

Two-phase solvent

system (ratio

7:12:11:5 typical for

GAs).[1]
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Heterologous Expression (Enzyme Characterization)
To validate specific enzymes (e.g., CYP5150L8 or novel candidates) for GAK biosynthesis, use

a Saccharomyces cerevisiae platform.[1]

Host Strain:S. cerevisiae WAT11 (engineered with Arabidopsis NADPH-P450 reductase to

support eukaryotic CYPs).[1]

Vector Construction:

Clone candidate CYP gene (e.g., cyp5150l8) into pESC-URA (Galactose inducible).[1]

Co-express Ganoderma Lanosterol Synthase (Gl-LS) to ensure sufficient precursor pool.

Fermentation:

Cultivate in SC-URA media with 2% Glucose.[1]

Induce with 2% Galactose at OD600 = 0.8.[1]

Incubate at 28°C for 72-96 hours.

Analysis:

Lyse cells with glass beads.[1]

Extract with Ethyl Acetate.[1][3]

Analyze via LC-MS/MS (Q-TOF) comparing retention time and m/z to GAK standard (m/z

~574.3 [M-H]-).

Part 3: Enzyme Data & Pharmacological Targets
Key Biosynthetic Enzymes
While the exact CYP for every step of GAK is still under investigation, the following are the

confirmed catalytic drivers of the pathway.
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Enzyme EC Number
Function in GAK
Pathway

Reference
Grounding

HMGR 1.1.1.34

Rate-limiting step

(HMG-CoA ->

Mevalonate).[1][4]

Overexpression

increases total

triterpenoid yield.[1]

[Xu et al., 2010]

SQS 2.5.1.21

Condenses FPP to

Squalene.[1] First

committed step to

triterpenes/sterols.[1]

[Zhao et al., 2011]

OSC (LS) 5.4.99.7

Cyclizes 2,3-

oxidosqualene to

Lanosterol.[1][4]

[Wang et al., 2018]

CYP5150L8 1.14.-.[1]-

Catalyzes C-26

oxidation (Methyl ->

Carboxyl).[1] Essential

for "Acid" formation.[1]

[Wang et al., 2018]

CYP512U6 1.14.-.[1]-

Promiscuous

hydroxylase; likely

involved in ring

oxidations (C-3, C-7).

[1]

[Chen et al., 2012]

Pharmacological Profile
Ganoderenic Acid K is distinguished by its specific inhibition targets, relevant for

cardiovascular drug development.[1]

Primary Target: Angiotensin-Converting Enzyme (ACE).[1][5]

Mechanism:[1] Competitive inhibition.[1] The triterpenoid skeleton mimics the substrate,

preventing Angiotensin I -> II conversion.
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Potency: IC50 values often in the micromolar range (approx. 4.7 - 20 µM).[1]

Secondary Target: HMG-CoA Reductase (Human).[1]

Mechanism:[1] Feedback regulation mimicry.[1] GAK can inhibit cholesterol synthesis,

providing a dual cardioprotective effect (hypotensive + hypolipidemic).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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